molecular formula C8H18NO4P B8326259 Diethyl 2-acetylaminoethylphosphonate

Diethyl 2-acetylaminoethylphosphonate

Cat. No.: B8326259
M. Wt: 223.21 g/mol
InChI Key: HQDUUINKAXFLOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 2-acetylaminoethylphosphonate is a useful research compound. Its molecular formula is C8H18NO4P and its molecular weight is 223.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H18NO4P

Molecular Weight

223.21 g/mol

IUPAC Name

N-(2-diethoxyphosphorylethyl)acetamide

InChI

InChI=1S/C8H18NO4P/c1-4-12-14(11,13-5-2)7-6-9-8(3)10/h4-7H2,1-3H3,(H,9,10)

InChI Key

HQDUUINKAXFLOS-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(CCNC(=O)C)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of diethyl 2-aminoethylphosphonate (10.5 g), triethylamine (7.0 g) in dichloromethane (200 ml) at 0° C. was added dropwise acetic anhydride (7.1 g). After 20 hours at room temperature, the reaction mixture was diluted with brine, made basic with 5% aqueous potassium carbonate, and extracted twice with dichloromethane. The extract was dried over anhydrous magnesium sulfate and evaporated in vacuo. The residue was chromatographed on silica gel (5% methanol in chloroform) to give (12.1 g) of diethyl 2-acetylaminoethylphosphonate as an oil.
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
7.1 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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